1-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C25H23FN2O6S
• Molecular Weight: 498.5 g/mol
• IUPAC Name: (4E)-1-(4,5-dimethyl-1,3-thiazol-2-yl)-4-[(4-fluorophenyl)-hydroxymethylidene]-5-(3,4,5-trimethoxyphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C25H23FN2O6S/c1-12-13(2)35-25(27-12)28-20(15-10-17(32-3)23(34-5)18(11-15)33-4)19(22(30)24(28)31)21(29)14-6-8-16(26)9-7-14/h6-11,20,29H,1-5H3/b21-19+
• InChI Key: QOMIVLPPWNQVND-XUTLUUPISA-N
• Isomeric SMILES: CC1=C(SC(=N1)N2C(/C(=C(/C3=CC=C(C=C3)F)\O)/C(=O)C2=O)C4=CC(=C(C(=C4)OC)OC)OC)C
• SMILES: CC1=C(SC(=N1)N2C(C(=C(C3=CC=C(C=C3)F)O)C(=O)C2=O)C4=CC(=C(C(=C4)OC)OC)OC)C

Description

1-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one, also known as DMTF, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DMTF belongs to the class of molecules known as small molecule inhibitors, which are designed to block specific biochemical pathways in the body.

Mechanism of Action

1-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one works by inhibiting the activity of specific enzymes and proteins in the body, including histone deacetylases (HDACs) and heat shock protein 90 (HSP90). HDACs play a key role in the regulation of gene expression, and their inhibition can lead to changes in cell behavior and the induction of apoptosis. HSP90 is a molecular chaperone that helps to stabilize and fold other proteins in the body, and its inhibition can lead to the degradation of specific proteins that are important for cell survival.
Biochemical and Physiological Effects:
1-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to have a variety of biochemical and physiological effects in the body. In addition to its anticancer properties, 1-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to have anti-inflammatory and antioxidant effects, which may make it a promising therapeutic agent for a variety of diseases. 1-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has also been shown to have neuroprotective properties, which may make it a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is its specificity for certain enzymes and proteins in the body, which can make it a more targeted therapeutic agent than other drugs. However, 1-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is a relatively new compound, and more research is needed to fully understand its potential therapeutic applications and limitations.

Future Directions

There are several potential future directions for research on 1-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one. One area of interest is the development of new synthetic methods for 1-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one that are more efficient and cost-effective. Another area of interest is the identification of specific cancers and diseases that may be particularly responsive to 1-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one treatment. Finally, there is a need for more research on the long-term safety and efficacy of 1-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one, particularly in human clinical trials.

Synthesis Methods

1-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one can be synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis. One of the most common methods for synthesizing 1-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is through a reaction between 4-fluorobenzoyl chloride and 1-(4,5-dimethyl-1,3-thiazol-2-yl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-2-propen-1-one, followed by a cyclization reaction.

Scientific Research Applications

1-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. Studies have shown that 1-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. 1-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(4-fluorobenzoyl)-3-hydroxy-5-(3,4,5-trimethoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has also been shown to have anti-inflammatory and antioxidant properties, which may make it a promising therapeutic agent for a variety of diseases.